Cas no 771524-52-8 (3-Amino-5,5,5-trifluoropentanamide)

• Product Name: 3-Amino-5,5,5-trifluoropentanamide
• CAS No: 771524-52-8
• MF: C₅H₉F₃N₂O
• MW: 170.132971525192
• CID: 5702223
• PubChem ID: 55255778
• Update Time: 2023-10-14

3-Amino-5,5,5-trifluoropentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1286208
• 771524-52-8
• 3-amino-5,5,5-trifluoropentanamide
• AKOS006294558
• Pentanamide, 3-amino-5,5,5-trifluoro-
• 3-Amino-5,5,5-trifluoropentanamide

• Inchi： 1S/C5H9F3N2O/c6-5(7,8)2-3(9)1-4(10)11/h3H,1-2,9H2,(H2,10,11)
• InChI Key： VWICPOZURJIOLG-UHFFFAOYSA-N
• SMILES： C(N)(=O)CC(N)CC(F)(F)F

Computed Properties

• Exact Mass: 170.06669740g/mol
• Monoisotopic Mass: 170.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 254.8±40.0 °C(Predicted)
• pka: 16.17±0.40(Predicted)